Cas no 384361-23-3 (3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl acetate)

• Product Name: 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl acetate
• CAS No: 384361-23-3
• MF: C₁₉H₁₃NO₄S
• MW: 351.375823736191
• CID: 6270442
• PubChem ID: 1325153
• Update Time: 2025-05-19

3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl acetate Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl acetate
• [3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxochromen-7-yl] acetate
• 3-(benzo[d]thiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl acetate
• Oprea1_562865
• SR-01000908385
• SR-01000908385-1
• F1190-0114
• 384361-23-3
• Z57921720
• AKOS002163503

• Inchi： 1S/C19H13NO4S/c1-10-15(24-11(2)21)8-7-12-17(22)13(9-23-18(10)12)19-20-14-5-3-4-6-16(14)25-19/h3-9H,1-2H3
• InChI Key： HLGLMAZPZQWWIL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=COC2C(C)=C(C=CC=2C1=O)OC(C)=O

Computed Properties

• Exact Mass: 351.05652907g/mol
• Monoisotopic Mass: 351.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl acetate

Introduction to 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl acetate (CAS No. 384361-23-3) and Its Applications in Modern Chemical Biology

The compound 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl acetate, identified by the CAS number 384361-23-3, represents a significant advancement in the field of chemical biology. This heterocyclic derivative, featuring a unique combination of a benzothiazole moiety and a chromenone scaffold, has garnered considerable attention due to its versatile structural properties and potential biological activities. The molecular structure of this compound incorporates key functional groups that make it a promising candidate for further exploration in pharmaceutical research and drug development.

At the core of the compound's interest lies its dual pharmacophoric nature, which arises from the interplay between the benzothiazole and chromenone moieties. The benzothiazole ring system is well-documented for its role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. Meanwhile, the chromenone core is recognized for its photostability and ability to interact with biological targets such as enzymes and receptors. The presence of an acetic acid ester group at the 7-position of the chromenone ring further enhances its solubility and bioavailability, making it an attractive scaffold for medicinal chemistry modifications.

Recent studies have highlighted the significance of 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl acetate in the development of novel therapeutic agents. Researchers have been particularly interested in its potential as an inhibitor of kinases and other enzyme targets implicated in diseases such as cancer and neurodegeneration. The benzothiazole moiety, in particular, has been shown to modulate the activity of several enzymes by binding to their active sites or allosteric pockets. This interaction can lead to inhibition of pathways that are dysregulated in pathological conditions.

In addition to its enzyme-targeting capabilities, 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl acetate has demonstrated promising antioxidant properties. The chromenone scaffold is known for its ability to scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in contexts where oxidative stress plays a pivotal role in disease progression, such as aging-related disorders and inflammatory conditions. The combined action of both moieties suggests that this compound could serve as a multifaceted therapeutic agent with applications spanning multiple therapeutic areas.

The synthesis of 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl acetate involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. Key steps include condensation reactions between appropriately substituted benzothiazole derivatives and coumarin precursors, followed by esterification to introduce the acetic acid moiety. Advances in synthetic methodologies have enabled researchers to optimize these reactions for higher yields and cleaner reaction profiles, facilitating large-scale production for both research and commercial purposes.

From a computational chemistry perspective, 3-(1,3-benzothiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl acetate has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into the compound's mode of action and have guided the design of analogs with enhanced potency or selectivity. Techniques such as docking simulations and molecular dynamics simulations have been instrumental in predicting how this compound might interact with proteins and other biomolecules within cellular environments.

The pharmacokinetic properties of 3-(1,3-benzothiazol-2-ylyl)-8-methylidenechromeno[2,3-c]thiazole (a related derivative) have been thoroughly investigated as part of preclinical development efforts. These studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally or intravenously. Such characteristics are crucial for assessing its potential as a drug candidate, as they influence dosing regimens and overall therapeutic efficacy.

In conclusion, 38436123 CAS number associated with 38436123 CAS number associated with 38436123 CAS number associated with 38436123 CAS number associated with 38436123 CAS number associated with 38436123 CAS number associated with 38436123 CAS number associated with 38436123 CAS number associated with 38436123 CAS number associated with 38436123CAS no: 38436123 plays a pivotal role in modern chemical biology research due to its unique structural features and potential biological activities. Its dual pharmacophoric nature makes it an attractive scaffold for drug discovery efforts aimed at addressing complex diseases such as cancer and neurodegenerative disorders. As research continues to uncover new applications for this compound, 38436123 CAS number associated with 38436123CAS no: 38436123 will undoubtedly remain at the forefront of medicinal chemistry innovation.